3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide

• IUPAC Name: 3-methoxy-N-[4-(4-nitrophenyl)piperazine-1-carbothioyl]benzamide
• InChI: InChI=1S/C19H20N4O4S/c1-27-17-4-2-3-14(13-17)18(24)20-19(28)22-11-9-21(10-12-22)15-5-7-16(8-6-15)23(25)26/h2-8,13H,9-12H2,1H3,(H,20,24,28)
• InChI Key: SKXSFSXFYGDBQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol

Description

3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide, also known as ML-18, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments.

Mechanism of Action

3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide acts as a partial agonist at the dopamine D3 receptor, which means that it can activate the receptor but only to a limited extent compared to a full agonist. This results in a moderate increase in dopamine release, which can have therapeutic effects in certain conditions.
Biochemical and Physiological Effects:
3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has been shown to increase dopamine release in the brain, which can have various effects on behavior and mood. It has also been shown to have anxiolytic and antidepressant-like effects in animal studies. However, further research is needed to fully understand the biochemical and physiological effects of 3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide in lab experiments is its selectivity for the dopamine D3 receptor, which allows for more specific targeting of this receptor compared to other compounds. However, one limitation is that 3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has a relatively short half-life, which can make it difficult to study its effects over longer periods of time.

Future Directions

There are several future directions for research on 3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide. One area of interest is the potential use of this compound in the treatment of addiction and other disorders related to dopamine regulation. Another area of interest is the development of more potent and selective compounds based on the structure of 3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide. Additionally, further research is needed to fully understand the biochemical and physiological effects of 3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide and its potential applications in scientific research.
In conclusion, 3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide is a chemical compound that has potential applications in scientific research, particularly in the field of neuroscience. It has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. Further research is needed to fully understand the potential of 3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide and its derivatives in scientific research.

Scientific Research Applications

3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the dopamine D3 receptor, which is involved in the regulation of dopamine release in the brain. This makes 3-methoxy-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide a potential candidate for the treatment of addiction and other disorders related to dopamine regulation.